![molecular formula C15H11ClN2O4 B5728899 N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide](/img/structure/B5728899.png)
N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide, also known as ACN, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. ACN belongs to the class of nitroaromatic compounds that have been extensively studied for their biological activities.
Mechanism of Action
The exact mechanism of action of N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide is not fully understood. However, it has been proposed that N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide exerts its biological activities by modulating various signaling pathways in cells. For example, N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide has been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammatory responses. N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide has also been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide has been reported to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide has also been found to induce apoptosis in cancer cells and to inhibit the growth of various tumor cell lines. In addition, N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide has been shown to have a protective effect on neurons in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield and purity. N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide is also stable under normal laboratory conditions. However, there are some limitations to using N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide in lab experiments. For example, it has a low solubility in water, which can make it difficult to use in certain assays. In addition, N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide has not been extensively studied in humans, so its safety and efficacy in humans are not well known.
Future Directions
There are several future directions for research on N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide. One area of research is to further elucidate its mechanism of action and signaling pathways. Another area of research is to investigate its potential therapeutic applications in various diseases, such as cancer and neurodegenerative diseases. Additionally, more studies are needed to determine the safety and efficacy of N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide in humans. Overall, N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide is a promising compound that has the potential to be developed into a therapeutic agent for various diseases.
Synthesis Methods
N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide can be synthesized through a multi-step process that involves the reaction of 4-chloro-3-nitrobenzoic acid with acetic anhydride and anhydrous aluminum chloride. The resulting product is then subjected to a reaction with 4-acetylphenylamine in the presence of sodium bicarbonate to obtain N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide in high yield and purity.
Scientific Research Applications
N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide has been extensively studied for its potential therapeutic properties. It has been reported to possess anti-inflammatory, anti-tumor, and anti-bacterial activities. N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide has also been found to have a neuroprotective effect in animal models of neurodegenerative diseases.
properties
IUPAC Name |
N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClN2O4/c1-9(19)10-2-5-12(6-3-10)17-15(20)11-4-7-13(16)14(8-11)18(21)22/h2-8H,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKCPTVUQONTBOW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)NC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetylphenyl)-4-chloro-3-nitrobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.